Cas no 945668-94-0 (Quetiapine Dimer Impurity)

Quetiapine Dimer Impurity is a known degradation product or synthetic byproduct formed during the production or storage of Quetiapine, an atypical antipsychotic drug. This impurity is critical for pharmaceutical quality control, as its presence must be monitored and minimized to ensure drug safety and efficacy. Analytical reference standards of Quetiapine Dimer Impurity are essential for method validation, stability studies, and regulatory compliance. High-purity samples enable accurate quantification and identification during HPLC or LC-MS analysis. Its well-characterized structure and documented chromatographic behavior support robust impurity profiling, aiding in the development of compliant manufacturing processes and ensuring adherence to ICH guidelines.
Quetiapine Dimer Impurity structure
Quetiapine Dimer Impurity structure
Product Name:Quetiapine Dimer Impurity
CAS No:945668-94-0
MF:C30H24N4S2
MW:504.668363571167
CID:827215
PubChem ID:24740561
Update Time:2025-06-06

Quetiapine Dimer Impurity Chemical and Physical Properties

Names and Identifiers

    • Quetiapine Dimer Impurity
    • 11,11'-(1,4-PIPERAZINEDIYL)-BIS-DIBENZO[B,F][1,4]THIAZEPINE
    • 11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
    • 6-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)benzo[b][1,4]benzothiazepine
    • Quetiapine Dimer Imp
    • 11,11′-(1,4-Piperazinediyl)bis[dibenzo[b,f][1,4]thiazepine] (ACI)
    • QUETIAPINE FUMARATE IMPURITY D [EP IMPURITY]
    • 945668-94-0
    • DTXSID60647132
    • QuetiapineEPImpurityD
    • SCHEMBL8022151
    • TOS2P01TZT
    • Bis(dibenzothiazepinyl) piperazine [USP]
    • Dibenzo(b,f)(1,4)thiazepine, 11,11'-(1,4-piperazinediyl)bis-
    • Quetiapine EP Impurity D
    • 10-(4-{2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-10-yl}piperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
    • Bis(dibenzothiazepinyl) piperazine
    • 1,4-Bis(dibenzo(b,f)(1,4)thiazepin-11-yl)piperazine
    • Quetiapine fumarate impurity D [EP]
    • 11,11-(Piperazine-1,4-diyl)bis(dibenzo(b,f)(1,4)thiazepine)
    • BIS(DIBENZOTHIAZEPINYL) PIPERAZINE [USP IMPURITY]
    • 11,11'-(Piperazine-1,4-diyl)bis(dibenzo[b,f][1,4]thiazepine)
    • AKOS025295951
    • UNII-TOS2P01TZT
    • 11,11'-Piperazine-1,4-diylbis(dibenzo[b,f][1,4]thiazepine)
    • Inchi: 1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2
    • InChI Key: MFQIBYYFBRAARW-UHFFFAOYSA-N
    • SMILES: N1=C(N2CCN(C3C4C(=CC=CC=4)SC4C(=CC=CC=4)N=3)CC2)C2C(=CC=CC=2)SC2C1=CC=CC=2

Computed Properties

  • Exact Mass: 504.14423913g/mol
  • Monoisotopic Mass: 504.14423913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 2
  • Complexity: 769
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Melting Point: 291-294°C

Quetiapine Dimer Impurity Security Information

Quetiapine Dimer Impurity Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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945668-94-0
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$ 108.00 2023-09-06
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$ 413.00 2023-04-15
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Biosynth
IP27362-1 mg
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
945668-94-0
1mg
$80.00 2023-01-04
Biosynth
IP27362-2 mg
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
945668-94-0
2mg
$125.00 2023-01-04
Biosynth
IP27362-5 mg
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
945668-94-0
5mg
$200.00 2023-01-04
Biosynth
IP27362-10 mg
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
945668-94-0
10mg
$300.00 2023-01-04

Quetiapine Dimer Impurity Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Xylene ;  5 h, 105 - 115 °C
Reference
Process for the preparation of quetiapine fumarate impurity D
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Production Method 2

Reaction Conditions
1.1 Reagents: N,N-Dimethylaniline ,  Phosphorus oxychloride ;  8 h, reflux
1.2 Solvents: Toluene ;  60 °C; 10 - 12 h, reflux
Reference
Synthesis and characterization of pharmacopeial impurities of quetiapine hemifumarate: an antipsychotic drug
Kumar, K. Suneel; Reddy, K. Tatendra; Kanth, A. Vamsi; Omprakash, G.; Dubey, P. K., Organic Chemistry: An Indian Journal, 2012, 8(5), 164-178

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ;  50 °C; 50 °C → 100 °C; 4 h, 100 °C; 100 °C → 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
Identification, isolation, synthesis and characterization of impurities of quetiapine fumarate
Bharathi, Ch.; Prabahar, K. J.; Prasad, Ch. S.; Srinivasa Rao, M.; Trinadhachary, G. N.; et al, Pharmazie, 2008, 63(1), 14-19

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Quetiapine Dimer Impurity Suppliers

Amadis Chemical Company Limited
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(CAS:945668-94-0)Quetiapine Dimer Impurity
Order Number:A900136
Stock Status:in Stock
Quantity:2mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):224.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:945668-94-0)Quetiapine Dimer Impurity
A900136
Purity:99%
Quantity:2mg
Price ($):224.0
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